Cas no 508-79-2 (Hellebrigenol)

Hellebrigenol structure
Hellebrigenol structure
Product Name:Hellebrigenol
CAS No:508-79-2
MF:C24H34O6
MW:418.523168087006
CID:1569899
PubChem ID:3083602
Update Time:2024-10-29

Hellebrigenol Chemical and Physical Properties

Names and Identifiers

    • 3,5,14,19-tetrahydroxybufa-20,22-dienolide
    • Hellebrigenol
    • 3β,5,14,19-Tetrahydroxy-5β-bufa-20,22-dienolide
    • CID 3083602
    • FT-0775696
    • 3beta,5,14,19-Tetrahydroxy-5beta-bufa-20,22-dienolide
    • DTXSID70965036
    • CS-0138937
    • FS-7211
    • 5-[(3S,5S,8R,9S,10R,13R,14S,17R)-3,5,14-trihydroxy-10-(hydroxymethyl)-13-methyl-2,3,4,6,7,8,9,11,12,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-17-yl]pyran-2-one
    • E88944
    • Bufa-20,22-dienolide, 3,5,14,19-tetrahydroxy-, (3beta,5beta)-
    • AKOS040760446
    • 508-79-2
    • HY-N7994
    • 5-((3S,5S,8R,9S,10R,13R,14S,17R)-3,5,14-trihydroxy-10-(hydroxymethyl)-13-methyl-2,3,4,6,7,8,9,11,12,15,16,17-dodecahydro-1H-cyclopenta(a)phenanthren-17-yl)pyran-2-one
    • DA-53930
    • Inchi: 1S/C24H34O6/c1-21-8-5-18-19(6-10-23(28)12-16(26)4-9-22(18,23)14-25)24(21,29)11-7-17(21)15-2-3-20(27)30-13-15/h2-3,13,16-19,25-26,28-29H,4-12,14H2,1H3
    • InChI Key: ABVKNZHLRVHZSO-UHFFFAOYSA-N
    • SMILES: OC12CCC(C3=COC(C=C3)=O)C1(C)CCC1C3(CO)CCC(CC3(CCC12)O)O

Computed Properties

  • Exact Mass: 418.235539
  • Monoisotopic Mass: 418.235539
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 30
  • Rotatable Bond Count: 2
  • Complexity: 806
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 8
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1
  • Topological Polar Surface Area: 107

Experimental Properties

  • Color/Form: Powder
  • Density: 1.37
  • Boiling Point: 635.4°C at 760 mmHg
  • Flash Point: 217.7°C
  • Refractive Index: 1.639

Hellebrigenol Pricemore >>

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